Cas no 1556053-94-1 (2-(oxetan-3-yloxy)ethan-1-amine)

• Product Name: 2-(oxetan-3-yloxy)ethan-1-amine
• CAS No: 1556053-94-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 4605906
• PubChem ID: 59096056
• Update Time: 2025-10-28

2-(oxetan-3-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(OXETAN-3-YLOXY)-ETHYLAMINE
• 2-(oxetan-3-yloxy)ethanamine
• 2-(oxetan-3-yloxy)ethan-1-amine

• Inchi： 1S/C5H11NO2/c6-1-2-8-5-3-7-4-5/h5H,1-4,6H2
• InChI Key： CNXHBQSVPAMBSZ-UHFFFAOYSA-N
• SMILES： O1CC(C1)OCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 63.4
• XLogP3: -1.2
• Topological Polar Surface Area: 44.5

Additional information on 2-(oxetan-3-yloxy)ethan-1-amine

2-(Oxetan-3-yloxy)ethan-1-amine: A Comprehensive Overview

2-(Oxetan-3-yloxy)ethan-1-amine is a compound with the CAS number 1556053-94-1, which has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as oxetane derivative with amine functionality, is characterized by its unique structure, which combines an oxetane ring with an amine group. The oxetane moiety, a four-membered cyclic ether, contributes to the compound's stability and reactivity, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2-(oxetan-3-yloxy)ethan-1-amine in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its use as a monomer for synthesizing high-performance polymers with tailored properties. The amine functionality of this compound allows for easy incorporation into polymer backbones, enabling the creation of materials with enhanced mechanical strength, thermal stability, and chemical resistance. These properties make it a promising candidate for applications in aerospace, automotive industries, and electronic devices.

In addition to its role in polymer synthesis, 2-(oxetan-3-yloxy)ethan-1-amine has also been investigated for its potential in drug delivery systems. The oxetane ring's inherent biocompatibility and controlled degradation properties make it an ideal component for designing drug carriers. Recent research has demonstrated that this compound can be used to synthesize biodegradable polymers that release drugs at a controlled rate, minimizing side effects and improving therapeutic outcomes.

The synthesis of 2-(oxetan-3-yloxy)ethan-1-amine involves a multi-step process that typically begins with the preparation of oxetane derivatives. One common approach is the ring-opening polymerization of oxetane using appropriate initiators, followed by functionalization with an amine group. This process ensures high purity and structural integrity, which are critical for its application in sensitive areas such as pharmaceuticals and biomedical engineering.

From an environmental perspective, 2-(oxetan-3-yloxy)ethan-1-amine exhibits favorable biodegradation characteristics. Studies have shown that under specific conditions, this compound can degrade into non-toxic byproducts, reducing its environmental footprint. This attribute aligns with the growing demand for sustainable and eco-friendly chemical solutions across various industries.

Looking ahead, the versatility of 2-(oxetan-3-yloxy)ethan-1-amine presents numerous opportunities for further research and development. Its unique combination of structural features makes it a valuable asset in advancing materials science and biomedical applications. As researchers continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of innovative chemical solutions.